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Compound of Interest

Compound Name: Diallyldiethoxysilane
CAS No.: 13081-67-9
Cat. No.: B3046804
Get Quote
. J

CAS Number: 13081-67-9 Molecular Weight: 200.35 g/mol Formula: C10H200:2Si

Executive Summary

Diallyldiethoxysilane is a bifunctional organosilane monomer characterized by its dual
reactivity. It possesses two hydrolyzable ethoxy groups and two polymerizable allyl groups
attached to a central silicon atom. This unique structure allows it to participate in both sol-gel
condensation (inorganic network formation) and free-radical polymerization (organic network
formation). It is a critical intermediate in the synthesis of hybrid organic-inorganic materials,
silicon carbide (SiC) ceramic precursors, and cross-linked superabsorbent polymers.

Chemical Identity & Physical Properties[1][2][3][4][5]
[6]
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Property Data

IUPAC Name Diethoxy(di-2-propen-1-yl)silane
CAS Number 13081-67-9

Molecular Formula C10H200:2Si

Molecular Weight 200.35 g/mol

Physical State Clear, colorless liquid

Soluble in organic solvents (ethanol, toluene,

Solubility ]

THF); reacts with water
Refractive Index ~1.43-1.45 (Predicted)
Density ~0.88 g/mL (Predicted)

Structural Analysis

The molecule consists of a tetrahedral silicon center bonded to:

o Two Allyl Groups (-CH2-CH=CH:2): Provide sites for organic crosslinking via addition
polymerization or hydrosilylation.

o Two Ethoxy Groups (-O-CH2CHs): Provide sites for hydrolysis to form silanols (-Si-OH),
which subsequently condense to form siloxane (-Si-O-Si-) linkages.

Synthesis and Manufacturing
Primary Synthesis Route: Grighard Reaction

The most robust method for synthesizing diallyldiethoxysilane involves the nucleophilic
substitution of ethoxy or chloro groups on a silicon precursor using an allyl magnesium halide
(Grignard reagent).

Protocol Overview:

» Reagents: Allyl bromide (or chloride), Magnesium turnings, Tetraethoxysilane (TEOS) or
Diethoxydichlorosilane.
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» Solvent: Anhydrous Diethyl Ether or Tetrahydrofuran (THF).

e Mechanism:
o Step A: Formation of AllyImagnesium Bromide.[1][2][3][4][5]
o Step B: Substitution at Silicon.

Critical Process Parameter: Strict moisture control is required. The presence of water will
prematurely hydrolyze the precursor (TEOS) or the product, leading to oligomerization.

Reactivity & Mechanism

Diallyldiethoxysilane acts as a "molecular bridge" between organic and inorganic chemistries.

Dual Curing Mechanism

 Inorganic Cure (Hydrolysis/Condensation): Acid or base catalysis promotes the hydrolysis of
ethoxy groups, releasing ethanol and forming a silica-like network.

e Organic Cure (Polymerization): Thermal or photo-initiated free radical polymerization of the
allyl double bonds creates carbon chains.

Visualization of Reaction Pathways

The following diagram illustrates the orthogonal reactivity of diallyldiethoxysilane.
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Caption: Orthogonal reaction pathways: Sol-gel condensation (top) and Free-radical
polymerization (bottom).

Applications in Research & Development
Advanced Ceramics (Silicon Carbide Precursors)

Diallyldiethoxysilane is a precursor for Polycarbosilanes. Upon pyrolysis at high temperatures
(>1000°C) in an inert atmosphere, the organic backbone converts to carbon while the silicon
center mineralizes, yielding Silicon Carbide (SiC) ceramics with high purity and thermal
stability.

Superabsorbent Polymers (SAP)

In the synthesis of superabsorbent polymers (e.g., polyacrylates), diallyldiethoxysilane serves
as a crosslinking agent.

e Mechanism: The allyl groups copolymerize with acrylic acid, while the silane groups
hydrolyze to form additional crosslinks.

o Benefit: Improves the gel strength and absorption capacity under load (AUL) by creating a
more robust 3D network.

Chromatography Stationary Phases

Used to modify silica surfaces for HPLC columns. The ethoxy groups bond to the silica support,
while the allyl groups provide a specific selectivity (pi-pi interactions) or serve as a handle for
further functionalization (e.g., attaching chiral selectors).

Experimental Protocol: Surface Modification

For researchers grafting diallyldiethoxysilane onto silica nanoparticles.
» Preparation: Disperse 1.0 g of silica nanopatrticles in 50 mL of dry Toluene.
o Addition: Add 0.5 mL of Diallyldiethoxysilane (approx. 2.5 mmol).

o Catalysis: Add 50 pL of Triethylamine (catalyst).
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e Reaction: Reflux at 110°C for 12—24 hours under Nitrogen atmosphere.
 Purification: Centrifuge particles, wash 3x with Ethanol to remove unreacted silane.

e Curing: Dry in a vacuum oven at 80°C for 4 hours to drive condensation.

Safety & Handling (SDS Summary)

Hazard Class Description Precaution

Keep away from heat/sparks.

Flammability Combustible Liquid )
[6] Ground containers.
_ _ Wear nitrile gloves and safety
Health Skin/Eye Irritant
goggles.
o ) - Store under nitrogen.[7]
Reactivity Moisture Sensitive

Hydrolyzes to release Ethanol.

Storage: Store in a cool, dry place under an inert atmosphere (Nitrogen or Argon). Moisture
ingress will cause the liquid to turn cloudy (oligomerization).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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